![molecular formula C10H16ClN3O B7591925 2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol](/img/structure/B7591925.png)
2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol, also known as CP-154,526, is a selective antagonist of the corticotropin-releasing factor receptor 1 (CRF1). The CRF system plays a critical role in the regulation of stress responses, and dysregulation of this system has been implicated in the development of anxiety and mood disorders. CP-154,526 has been extensively studied as a potential therapeutic agent for these disorders, as well as for other conditions such as addiction and pain.
Mechanism of Action
2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol acts as a competitive antagonist of the CRF1 receptor, blocking the binding of CRF and preventing downstream signaling pathways. The CRF system is involved in the regulation of the hypothalamic-pituitary-adrenal (HPA) axis, which plays a key role in the stress response. By blocking CRF1, this compound can modulate the HPA axis and reduce the physiological and behavioral responses to stress.
Biochemical and physiological effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models. It has been found to reduce anxiety-like behavior and increase exploratory behavior, as well as to increase social interaction and reduce aggression. This compound has also been shown to reduce drug-seeking behavior and withdrawal symptoms in addiction models, as well as to reduce pain sensitivity in animal models of pain.
Advantages and Limitations for Lab Experiments
One advantage of 2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol is its high selectivity for the CRF1 receptor, which allows for specific modulation of the CRF system without affecting other neurotransmitter systems. However, one limitation is that this compound has a relatively short half-life and requires frequent dosing in animal studies. Additionally, the effects of this compound may vary depending on the species and strain of animal used, as well as the specific experimental paradigm.
Future Directions
There are several potential future directions for research on 2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol. One area of interest is the development of more potent and selective CRF1 antagonists, which could have improved therapeutic potential for anxiety, mood, and addiction disorders. Another direction is the investigation of the role of CRF in other physiological and pathological processes, such as inflammation and immune function. Finally, there is interest in exploring the potential of this compound as a tool for understanding the neural circuits and molecular mechanisms underlying stress-related disorders.
Synthesis Methods
2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol can be synthesized using a multi-step process involving the reaction of 6-chloropyrazine-2-carboxylic acid with 4-methylpentan-1-ol in the presence of various reagents and catalysts. The final product is obtained through purification and isolation steps.
Scientific Research Applications
2-[(6-Chloropyrazin-2-yl)amino]-4-methylpentan-1-ol has been widely used in scientific research to investigate the role of the CRF system in various physiological and pathological processes. It has been shown to have anxiolytic and antidepressant effects in animal models, as well as to reduce drug-seeking behavior and withdrawal symptoms in addiction models. This compound has also been studied in the context of pain management, as CRF has been implicated in the modulation of pain perception.
properties
IUPAC Name |
2-[(6-chloropyrazin-2-yl)amino]-4-methylpentan-1-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H16ClN3O/c1-7(2)3-8(6-15)13-10-5-12-4-9(11)14-10/h4-5,7-8,15H,3,6H2,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYFWWKJFGBYPDT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(CO)NC1=CN=CC(=N1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.